Cas no 78397-15-6 ((R)-(1-Phenylethyl)aminoacetic Acid)

• Product Name: (R)-(1-Phenylethyl)aminoacetic Acid
• CAS No: 78397-15-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD11656779
• CID: 1003939
• Update Time: 2025-05-28

(R)-(1-Phenylethyl)aminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-[(1-Phenylethyl)amino]acetic Acid
• 2-[((1R)-1-phenylethyl)amino]acetic Acid
• (R)-[(1-Phenylethyl)amino]acetic acid
• 2-[[(1R)-1-phenylethyl]amino]acetic acid
• N-[(1R)-1-phenylethyl]Glycine
• (R)-2-((1-Phenylethyl)amino)acetic acid
• Glycine, N-[(1R)-1-phenylethyl]-
• 2-{[(1R)-1-phenylethyl]amino}acetic acid
• AK160811
• (r)-N-(1-phenylethyl) glycine
• RFEBVEWGRABHPU-MRVPVSSYSA-N
• N-[(1R)-1-Phenylethyl]-Glycine
• (R)-[(1-Phenylethyl)amino]aceticAcid
• (1-(R)-phenyl-ethylamino)-acetic acid
• (R)-(1-Phenylethyl)aminoacetic Acid

• MDL： MFCD11656779
• Inchi： 1S/C10H13NO2/c1-8(11-7-10(12)13)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： RFEBVEWGRABHPU-MRVPVSSYSA-N
• SMILES： OC(CN[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Topological Polar Surface Area: 49.3

Experimental Properties

• Melting Point: 234-237°C
• Boiling Point: 307.3℃ at 760 mmHg
• PSA: 49.33000
• LogP: 1.81270

(R)-(1-Phenylethyl)aminoacetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters